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Purity Specifications Overview

The information below summarizes the available data on furfuryl mercaptan purity grades and key

manufacturers.

Purity Grade Key Specifications / Applications Key Manufacturers/Suppliers

FG (Fragrance
Grade) [1]

Assay: 98%; Meets purity specs of JECFA;
follows IFRA guidelines; Complies with EU and

FDA regulations for fragrances/flavors [1].

Merck (Sigma-Aldrich) [1], Thermo
Fisher Scientific [2], TCI [2]

Min Purity
98%-99% [2]

Market segment for high-purity material,

typically used in Research and Medical
applications [2].

Santa Cruz Biotechnology [2],

Toronto Research Chemicals [2]

Min Purity
More Than
99% [2]

Highest purity segment, used for specialized
Research and Medical applications [2].

Clearsynth [2], Spectrum Chemical
[2]
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Purity Grade Key Specifications / Applications Key Manufacturers/Suppliers

Low Purity [3] Used in applications where stringent purity is
less critical, such as some Food and
Beverage flavorings or industrial chemical
synthesis [3].

Various industrial suppliers

Experimental Protocol for Synthesis

For research and development purposes, here is a classic laboratory-scale synthesis method for furfuryl

mercaptan, which can serve as a basis for understanding production and purification.

Synthesis from Furfuryl Alcohol and Thiourea [4] This method avoids the use of unstable furfuryl halides

and is a standard preparative procedure.

Procedure:

Reaction: In a 3L round-bottomed flask placed in an effective fume hood, 5 moles of thiourea is
dissolved in 500 ml of water and 400 ml of concentrated hydrochloric acid with gentle heating.

After cooling to 30°C, 5 moles of furfuryl alcohol is added [4].
Temperature Control: The strongly exothermic reaction is controlled by cooling with tap water

to maintain the temperature near 60°C to avoid attack on the furan ring. The solution is then
allowed to stand at room temperature for 12 hours [4].

Liberation of Mercaptan: A solution of 225 g of sodium hydroxide in 250 ml of water is poured
into the reaction mixture to decompose the intermediate S-2-furfurylisothiourea [4].

Isolation and Purification: The crude mercaptan is separated via steam distillation. The oily
layer is separated from the distillate, dried with calcium chloride, and can be distilled in a

nitrogen atmosphere (boiling point 155°C at 759 mm Hg). The yield is typically 55-60% [4].

The workflow below illustrates the key stages of this synthesis protocol.
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Research and Application Context

To supplement the purity data, here is some key information about the compound's uses and handling.

Primary Applications: Its dominant use is as a flavor and fragrance ingredient, crucial for providing

the characteristic roasted coffee aroma [1] [5]. It also sees application in pharmaceutical and
chemical research as a synthetic intermediate [3].

Safety and Handling: Furfuryl mercaptan is a flammable liquid (Flash point 45°C) and is harmful if
swallowed, in contact with skin, or inhaled. It causes serious eye irritation and may cause respiratory

irritation. Safe handling requires an effective fume hood [1] [4] [5].
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Metabolism Studies: In vitro studies using rat liver microsomes and hepatocytes suggest furfuryl
mercaptan can be metabolized via pathways involving thiol methyltransferase and flavin-
containing monooxygenase (FMO) enzymes [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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